Cas no 33204-76-1 (Cyclotetrasiloxane,2,2,4,6,6,8-hexamethyl-4,8-diphenyl-, cis-)

• Product Name: Cyclotetrasiloxane,2,2,4,6,6,8-hexamethyl-4,8-diphenyl-, cis-
• CAS No: 33204-76-1
• MF: C₁₈H₂₈O₄Si₄
• MW: 420.754528999329
• CID: 311429
• Update Time: 2026-05-14

Cyclotetrasiloxane,2,2,4,6,6,8-hexamethyl-4,8-diphenyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclotetrasiloxane,2,2,4,6,6,8-hexamethyl-4,8-diphenyl-, cis-
• 2,2,4,6,6,8-Hexamethyl-4,8-diphenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocane
• cis-2,2,4,6,6,8-Hexamethyl-4,8-diphenylcyclotetrasiloxane
• CIS-2,6-DIPHENYL-2,4,4,6,8,8-HEXAMETHYLCYCLOTETRASILOXANE
• cyclotetrasiloxane, 2,2,4,6,6,8-hexamethyl-4,8-diphenyl-
• Cyclotetrasiloxane, 2,6-diphenyl-2,4,4,6,8,8-hexamethyl-, (E)-
• Cyclotetrasiloxane, 2,6-diphenyl-2,4,4,6,8,8-hexamethyl-, (Z)-

• Inchi： InChI=1S/C18H28O4Si4/c1-23(2)19-25(5,17-13-9-7-10-14-17)21-24(3,4)22-26(6,20-23)18-15-11-8-12-16-18/h7-16H,1-6H3
• InChI Key： ZTQZMPQJXABFNC-UHFFFAOYSA-N
• SMILES： C1=CC=C([Si]2(O[Si](C)(C)O[Si](C)(C3=CC=CC=C3)O[Si](C)(C)O2)C)C=C1

Computed Properties

• Exact Mass: 420.106466
• Monoisotopic Mass: 420.106466
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• Density: 1.06
• Melting Point: 41ºC
• Boiling Point: 353.9 ºC at 760 mmHg
• Flash Point: 146 ºC
• Refractive Index: 1.513
• PSA: 36.92000
• LogP: 3.42840